Cas no 139172-81-9 (Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester)
139172-81-9 structure
Product Name:Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
CAS No:139172-81-9
MF:C9H9N3O3S
MW:239.251060247421
CID:1272892
PubChem ID:165343586
Update Time:2025-04-20
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
- 139172-81-9
- DTXSID401145233
- Ethyl 6,7-dihydro-5-methyl-7-oxoisothiazolo[4,3-d]pyrimidine-3-carboxylate
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- Inchi: 1S/C9H9N3O3S/c1-3-15-9(14)7-5-6(12-16-7)8(13)11-4(2)10-5/h3H2,1-2H3,(H,10,11,13)
- InChI Key: RTIDYVWFTVDGTM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C2C(C(NC(C)=N2)=O)=N1
Computed Properties
- Exact Mass: 239.03657
- Monoisotopic Mass: 239.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 80.65
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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